N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-4-(trifluoromethyl)pyrimidin-2-amine

• IUPAC Name: N-methyl-N-[1-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-4-(trifluoromethyl)pyrimidin-2-amine
• InChI: InChI=1S/C15H15F3N8/c1-9-21-22-12-3-4-13(23-26(9)12)25-7-10(8-25)24(2)14-19-6-5-11(20-14)15(16,17)18/h3-6,10H,7-8H2,1-2H3
• InChI Key: XVXJBBWPLYCEEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1N=C(C=C2)N3CC(C3)N(C)C4=NC=CC(=N4)C(F)(F)F
• Molecular Formula: C15H15F3N8
• Molecular Weight: 364.33 g/mol
• CAS No.: 2200933-64-6

Description

N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-4-(trifluoromethyl)pyrimidin-2-amine is a useful research compound. Its molecular formula is C15H15F3N8 and its molecular weight is 364.336. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

The chemical compound serves as a precursor in the synthesis of various heterocyclic compounds. For example, enaminones, which are key intermediates, can be reacted with active methylene compounds or aliphatic amines to yield substituted pyridine derivatives and bipyrazoles, respectively. These reactions demonstrate the compound's utility in creating a diverse array of heterocyclic structures with potential antitumor and antimicrobial activities (Riyadh, 2011).

Antitumor and Antimicrobial Activities

Some synthesized compounds exhibit pronounced cytotoxic effects against various cancer cell lines, such as human breast cell line (MCF-7) and liver carcinoma cell line (HEPG2), comparable to those of 5-fluorouracil. This indicates the compound's potential in the development of new antitumor agents. Moreover, its derivatives have been screened for antimicrobial activities, showing significant efficacy, which underscores its importance in medicinal chemistry research (Riyadh, 2011).

Drug Synthesis

The compound also plays a role in the synthesis of drugs with antiviral properties. For instance, the synthesis of 5-Methyl-1,2,4-triazolo[1,5-a]pyrimidin-7(4H)-one, an intermediate product in the synthesis of the antiviral drug Triazid®, has been achieved by condensation reactions in supercritical carbon dioxide, showcasing an innovative approach to drug synthesis and the compound's versatility in pharmaceutical applications (Baklykov et al., 2019).